1,2-Dichloro-2-butene

• CAS: 13602-13-6
• Molecular Formula: C4H6Cl2
• Molecular Weight: 124.99 g/mol
• SMILES: CC=C(CCl)Cl
• InChI: InChI=1S/C4H6Cl2/c1-2-4(6)3-5/h2H,3H2,1H3
• InChIKey: VOGHDWQJCXXBMH-UHFFFAOYSA-N

1,2-Dichloro-2-butene (CAS 13602-13-6) is an organochlorine compound within the dichlorobutene class, characterized by the molecular formula C₄H₆Cl₂ and a molecular weight of approximately 124.99 g/mol. It exists as distinct (E) and (Z) stereoisomers , with the (Z)-isomer (CAS 13602-13-6) being a primary commercial form.

1,2-Dichloro-2-butene (CAS 13602-13-6) Procurement Guide: Physicochemical & Reactivity Profile for R&D

1,2-Dichloro-2-butene (CAS 13602-13-6) is an organochlorine compound within the dichlorobutene class, characterized by the molecular formula C₄H₆Cl₂ and a molecular weight of approximately 124.99 g/mol [1]. It exists as distinct (E) and (Z) stereoisomers , with the (Z)-isomer (CAS 13602-13-6) being a primary commercial form. This compound serves as a versatile intermediate in synthetic organic chemistry, featuring reactive allylic and vinylic chlorine atoms that enable nucleophilic substitution and addition reactions . Its unique substitution pattern, with both chlorine atoms on adjacent carbons (C1 and C2), distinguishes it from other industrially relevant dichlorobutenes and creates a distinct reactivity and property landscape crucial for specific synthetic applications .

• [1] PubChem. (2025). Compound Summary for CID 6437823, 1,2-Dichlorobut-2-ene. National Center for Biotechnology Information. View Source

Why 'Any Dichlorobutene' Is Not a Valid Substitute for 1,2-Dichloro-2-butene

Dichlorobutenes are not interchangeable building blocks. The positioning of chlorine atoms profoundly dictates their physical properties and, more critically, their chemical reactivity and the resulting regiochemistry in downstream products . For instance, the common industrial isomer 1,4-dichloro-2-butene (CAS 764-41-0) presents two terminal, primary allylic chlorides, which undergo substitution or elimination differently than the vinyl and allylic chlorides of 1,2-dichloro-2-butene . Similarly, 1,3-dichloro-2-butene (CAS 926-57-8) has a distinct pattern of allylic chlorides, leading to alternative reaction pathways . This divergence in fundamental reactivity, coupled with differences in boiling points, flash points, and density (detailed in Section 3), means that substituting one isomer for another will lead to failed syntheses, compromised yields, or unsafe processing conditions. The specific evidence below quantifies exactly where 1,2-dichloro-2-butene differs.

Quantified Differentiation of 1,2-Dichloro-2-butene vs. Closest Analogs: A Comparative Data Guide

Boiling Point Differentiation: 1,2- vs. 1,4-Dichloro-2-butene

1,2-Dichloro-2-butene exhibits a significantly lower boiling point than its 1,4-dichloro-2-butene counterpart, a critical parameter for purification, reaction workup, and process safety. At standard atmospheric pressure (760 mmHg), the target compound boils at approximately 126.7 °C [1]. In contrast, trans-1,4-dichloro-2-butene (CAS 110-57-6) boils at roughly 155.5 °C . This nearly 30 °C difference is substantial and impacts energy costs in distillation and the compound's behavior in reaction mixtures.

Evidence Dimension	Boiling Point at 760 mmHg
Target Compound Data	126.7 °C
Comparator Or Baseline	trans-1,4-dichloro-2-butene (CAS 110-57-6): 155.5 °C
Quantified Difference	Δ = -28.8 °C
Conditions	Atmospheric pressure (760 mmHg). Data for 1,2-isomer from Chemsrc/Pinpools; data for trans-1,4-isomer from ChemSpider/ACD/Labs prediction.

Why This Matters

This lower boiling point directly translates to lower energy requirements for distillation and can be a deciding factor in designing safer, more cost-effective processes where thermal degradation is a concern.

• [1] Chemsrc. (n.d.). 1,2-dichlorobut-2-ene. Chemsrc Chemical Database. View Source

Density and Flash Point Variations for Safe Handling and Formulation

The physical properties of 1,2-dichloro-2-butene present a different handling and safety profile compared to common analogs. Its density is lower, and its flash point is significantly lower than that of 1,4-dichloro-2-butene, indicating a higher flammability risk that necessitates specific storage and handling protocols [1].

Evidence Dimension	Density / Flash Point
Target Compound Data	Density: ~1.128 g/cm³; Flash Point: ~32.4 °C [1]
Comparator Or Baseline	trans-1,4-dichloro-2-butene (CAS 110-57-6): Density: ~1.183 g/mL; Flash Point: ~54.0 °C [2]
Quantified Difference	Density: Δ = -0.055 g/cm³; Flash Point: Δ = -21.6 °C
Conditions	Data for 1,2-isomer from Pinpools/Chemsrc; Density for trans-1,4-isomer from ChemicalBook (lit.); Flash point for trans-1,4-isomer from ChemSpider/ACD/Labs prediction.

Why This Matters

The lower flash point classifies 1,2-dichloro-2-butene as a more flammable liquid, requiring stricter control of ignition sources and potentially different storage classifications. The lower density also affects phase separation and formulation calculations.

• [1] Pinpools. (n.d.). 1,2-dichlorobut-2-ene (13602-13-6). Pinpools Marketplace Data. View Source
• [2] ChemicalBook. (n.d.). trans-1,4-Dichloro-2-butene (110-57-6). ChemicalBook Chemical Database. View Source

LogP and Volatility Differences Impacting Biological and Environmental Fate

The partition coefficient (LogP) and vapor pressure are key indicators of a compound's behavior in biological systems and the environment. 1,2-Dichloro-2-butene demonstrates a higher calculated LogP (~2.37 to 2.71) and a higher vapor pressure than trans-1,4-dichloro-2-butene, suggesting it is more lipophilic and volatile [1].

Evidence Dimension	Lipophilicity (LogP) / Volatility (Vapor Pressure)
Target Compound Data	LogP: 2.37 (calculated) to 2.71 (ACD/Labs); Vapor Pressure: 14.0 mmHg at 25 °C [1]
Comparator Or Baseline	trans-1,4-dichloro-2-butene (CAS 110-57-6): LogP: 1.97 (ACD/Labs); Vapor Pressure: 3.9 mmHg at 25 °C
Quantified Difference	LogP: Δ = +0.40 to +0.74; Vapor Pressure: Δ = +10.1 mmHg
Conditions	LogP and vapor pressure values are calculated/predicted using ACD/Labs Percepta Platform.

Why This Matters

The higher LogP implies greater potential for membrane permeability and bioaccumulation, while the higher vapor pressure indicates a greater tendency to volatilize, both of which are critical for assessing environmental impact and designing bioactive molecules.

• [1] Chemsrc. (n.d.). 1,2-dichlorobut-2-ene. Chemsrc Chemical Database. View Source

Synthetic Entry Point: Regioselective Dehydrochlorination for 1-Chloro-1,3-butadiene

A key application differentiating 1,2-dichloro-2-butene from its isomers is its utility as a specific precursor in the synthesis of 1-chloro-1,3-butadiene via gas-phase dehydrochlorination [1]. While other dichlorobutenes like 3,4-dichloro-1-butene and 1,4-dichloro-2-butene can also be used for this transformation [1], the unique substitution pattern of 1,2-dichloro-2-butene (C1-C2 chlorination) may offer different regioselectivity or require distinct catalytic conditions. A German patent (DE1271107) specifically describes a process for preparing a mixture containing 1,2-dichlorobutene-2, highlighting its established role as a distinct chemical entity of commercial interest [2].

Evidence Dimension	Synthetic Utility (Precursor to Chloroprene/Chlorobutadiene)
Target Compound Data	Identified as a starting material for 1-chloro-1,3-butadiene synthesis [1]; Process for its preparation patented [2].
Comparator Or Baseline	3,4-dichloro-1-butene; 1,4-dichloro-2-butene
Quantified Difference	N/A (Qualitative differentiation of reaction pathway/selectivity).
Conditions	Gas-phase dehydrochlorination [1].

Why This Matters

This establishes 1,2-dichloro-2-butene as a viable and distinct industrial intermediate for producing chloroprene derivatives, which are crucial monomers in the synthetic rubber industry. Selecting this isomer may be necessary to achieve a specific isomeric purity or to bypass patented processes tied to other isomers.

• [1] Freepatentsonline. (n.d.). German Patents in International Class C07C21/21. View Source
• [2] Patenthub. (n.d.). Patent DE1271107: Process for the preparation of a 1,2-Dichlorbuten-(2), 1,3-Dichlorbuten-(2) and 2,3-Dichlorbuten-(1) existing mixture. View Source

Targeted R&D Applications for 1,2-Dichloro-2-butene Based on Proven Differentiation

Precursor for Chloroprene Derivatives in Specialty Elastomer Research

Leverage the established utility of 1,2-dichloro-2-butene as a starting material for the synthesis of 1-chloro-1,3-butadiene [1]. This application is ideal for industrial R&D groups developing new synthetic rubbers or investigating alternative, non-conventional monomer feedstocks. Procuring this specific isomer allows for exploration of novel dehydrochlorination catalysts and conditions, potentially leading to proprietary polymer compositions that are not accessible using the more common 1,4-dichloro-2-butene isomer.

Design of More Lipophilic or Volatile Probes for Medicinal and Agrochemical Discovery

Utilize the superior lipophilicity (LogP ~2.4-2.7) and higher vapor pressure (~14 mmHg at 25 °C) of 1,2-dichloro-2-butene compared to its 1,4-isomer [2]. This compound is an excellent starting scaffold for medicinal chemists aiming to synthesize novel compounds with enhanced membrane permeability or for agrochemical researchers developing volatile, soil-active products. Its distinct property profile provides a quantifiable advantage over less lipophilic analogs when LogP or volatility is a key design parameter.

Development of Safer, Low-Temperature Distillation and Reaction Processes

For process chemists and engineers, the significantly lower boiling point of 1,2-dichloro-2-butene (126.7 °C) versus trans-1,4-dichloro-2-butene (155.5 °C) offers a clear operational advantage [3]. This property can be exploited to design more energy-efficient purification processes or to perform reactions at lower temperatures, minimizing the risk of thermal decomposition of sensitive products or reagents. The lower boiling point is a quantifiable, verifiable reason to select this isomer for specific process development work.

• [1] Freepatentsonline. (n.d.). German Patents in International Class C07C21/21. View Source
• [2] Chemsrc. (n.d.). 1,2-dichlorobut-2-ene. Chemsrc Chemical Database. View Source
• [3] Chemsrc. (n.d.). 1,2-dichlorobut-2-ene. Chemsrc Chemical Database. View Source